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Science Advice Skills Development Hub

Welcome to the Technical Support Center for the Science Advice Skills Development Program
(SASDP). This resource is designed for researchers, scientists, and drug development
professionals who are engaged in providing scientific advice to inform policy and decision-
making. Here you will find troubleshooting guides and frequently asked questions (FAQSs) to
address common challenges encountered in the science-policy interface.

Frequently Asked Questions (FAQs)

Q1: My scientific evidence is robust, but policymakers don't seem to understand or act on it.
What am | doing wrong?

Al: This is a common challenge. The issue often lies not in the quality of the evidence, but in
its communication and framing. Policymakers operate in a different context, considering a
multitude of factors beyond scientific evidence, such as economic, social, and political
implications.[1][2] To improve uptake, ensure your advice is:

e Relevant and Timely: Align your advice with the current policy agenda and timelines.[1]
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e Clear and Concise: Avoid jargon and technical language. Use analogies and metaphors to
explain complex concepts.[3][4][5]

o Solution-Oriented: Present actionable options rather than just identifying problems.[6]

e Honest about Uncertainties: Clearly communicate the limitations and uncertainties of your
findings to build trust.[7]

Q2: How do I build trust with policymakers?

A2: Trust is the cornerstone of an effective science-policy relationship.[8] It is built over time
through consistent and reliable engagement. Key strategies include:

o Early and Continuous Engagement: Involve policymakers early in the research process to
understand their needs and concerns.[9][10]

o Transparency: Be open about your methodology, funding, and any potential conflicts of
interest.[11]

« Integrity and Independence: Provide unbiased, evidence-based advice, even if it is not what
policymakers want to hear.[1]

o Active Listening: Demonstrate that you understand their perspective and the constraints they
are working under.

Q3: What is the best format to present my scientific findings to policymakers?

A3: Policymakers are often time-poor and require information in a format that is easily
digestible. While detailed reports are important for transparency, they are often not the most
effective initial communication tool.[6] Consider the following formats:

o Policy Briefs: Concise summaries (typically 2-4 pages) that highlight the key findings and
policy implications.

 Infographics and Visualizations: Graphical representations of data can be more impactful
than text alone.
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» Presentations and Oral Briefings: Direct engagement allows for clarification and discussion.

[4]
» "Elevator Pitch": A very short, compelling summary of your key message.[4]
Q4: How can | measure the impact of my science advice?

A4: Measuring the impact of science advice on policy is challenging, as policy decisions are
influenced by many factors. However, some indicators of success can be tracked:

Citations in Policy Documents: Your research or advice being referenced in official reports,
legislation, or policy documents.

e Invitations to Advise: Being asked to contribute to expert panels, committees, or hearings.

o Changes in Policy Discourse: Observing a shift in the language and framing of policy
debates to reflect your evidence.

o Policy Implementation: Seeing your recommendations translated into concrete policy
actions.

Troubleshooting Guides
Issue 1: My advice is being misinterpreted or "cherry-picked" by policymakers.

e Problem: Policymakers may selectively use parts of your advice that support their pre-
existing views, ignoring the nuances and uncertainties.

e Solution:

o Co-create the Framing: Work with policymakers from the outset to frame the research
guestions. This can help ensure the resulting evidence is relevant and less likely to be
misinterpreted.[7]

o Use Clear and Unambiguous Language: Avoid statements that can be easily taken out of
context.
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o Provide a "Frequently Asked Questions" Section: Anticipate potential misinterpretations
and address them proactively in your reports.

o Publicly Disseminate Your Findings: Publishing your full report and a plain-language
summary can provide a public record that counteracts misrepresentation.

Issue 2: 1 am asked to provide advice on a topic with a high degree of scientific uncertainty.

e Problem: Providing advice when the evidence is incomplete or contested can be challenging
and risky.

e Solution:

o Acknowledge and Quantify Uncertainty: Be explicit about what is known, what is unknown,
and the level of confidence in your findings.

o Present a Range of Scenarios: Instead of a single prediction, offer a set of plausible
scenarios based on different assumptions.

o Focus on Robust Policy Options: Identify policy options that are likely to be effective
across a range of possible futures.

o Recommend Further Research: Clearly outline the key research gaps that need to be filled
to reduce uncertainty.

Issue 3: There is a disconnect between the timeline of my research and the fast-paced nature
of policymaking.

o Problem: The lengthy process of scientific research often does not align with the urgent need
for evidence in policy.

e Solution:

o Provide Interim Findings: Share preliminary results with policymakers, being clear about
their provisional nature.

o Conduct Rapid Evidence Reviews: Synthesize the existing body of evidence on a topic in
a timely manner. SAPEA's Evidence Review Reports are a good example of this process.
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[12]

o Build a Network of Experts: Being able to quickly consult with a network of trusted experts

can help provide rapid, informal advice.

o Engage in Horizon Scanning: Proactively identify emerging issues that may become

policy-relevant in the future, allowing time for more in-depth research.

Data Presentation

Table 1: Comparison of Communication Methods for Science Advice

Communicatio

Time

Time

Reach Impact Commitment Commitment
n Method .. .
(Scientist) (Policymaker)

Peer-Reviewed High (within ) ]

o Low ) High High
Publication academia)
Policy Brief Medium Medium-High Medium Low
Infographic High Medium Low-Medium Very Low
In-person i ) i

o Very Low High Medium Medium

Briefing
Media Interview Very High Varies Low Very Low

Table 2: Metrics for Evaluating the Success of Science Advice
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Metric Category

Indicator

Data Source

Process

Number of briefings provided

Internal records

Diversity of stakeholders

engaged

Meeting minutes, contact lists

Output

Number of policy briefs

published

Publication records

Media mentions

Media monitoring services

Outcome

Citations in policy documents

Policy document analysis

Adoption of recommendations

Legislative tracking

Impact

Measurable change in societal

outcome

Statistical data analysis

Experimental Protocols

Experiment 1: A/B Testing of Policy Brief Formats

» Objective: To determine the most effective format for a policy brief to capture the attention

and understanding of policymakers.

o Methodology:

o Develop two versions of a policy brief on the same topic:

= Version A (Text-heavy): Traditional format with dense paragraphs of text.

» Version B (Visually-rich): Incorporates infographics, charts, and key message call-out

boxes.

o lIdentify a target audience of policymakers and their staff.

o Randomly assign participants to receive either Version A or Version B.

o Track engagement metrics:
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» Open rates and click-through rates for email distribution.

» Time spent reading the document (if using a trackable format).

o Administer a follow-up survey to assess:
» Recall of key messages.
» Perceived clarity and usefulness of the information.

» Likelihood of using the information in their work.

o Expected Outcome: To identify which format leads to higher engagement and better
comprehension, providing evidence to guide future communication efforts.

Experiment 2: "Red Teaming" of Scientific Advice

o Objective: To improve the robustness of scientific advice by proactively identifying potential
weaknesses and counterarguments.

o Methodology:
o Prepare a draft of your scientific advice or report.

o Assemble a "Red Team" of experts with diverse perspectives, including those who may be
skeptical of your findings.

o The Red Team's task is to challenge the assumptions, methodology, and conclusions of
your advice. They should try to find flaws in the reasoning and anticipate the arguments of
those who might oppose the advice.

o Hold a structured debate or workshop where the Red Team presents its critique.

o Revise your advice based on the feedback from the Red Team, strengthening your
arguments and addressing potential weaknesses.

o Expected Outcome: A more resilient and credible piece of scientific advice that is better
prepared for the rigors of the policy debate.
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Caption: The flow of scientific evidence into the policy-making process.
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Caption: A troubleshooting workflow for ineffective science advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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